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Compound of Interest

Compound Name: 4-Fluoro-3-nitrotoluene

Cat. No.: B1295202 Get Quote

Essential Safety and Handling Guide for 4-Fluoro-3-
nitrotoluene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Fluoro-3-nitrotoluene (CAS No. 446-11-7). Adherence to these procedures is essential to

ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Fluoro-3-nitrotoluene is a hazardous substance that requires stringent safety measures. It

is harmful if swallowed, in contact with skin, or inhaled, and can cause skin and serious eye

irritation.[1][2][3][4] The following personal protective equipment is mandatory when handling

this chemical.
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PPE Category Required Equipment
Specifications and
Standards

Eye and Face Protection

Chemical splash goggles or a

face shield worn over safety

glasses.

Must meet ANSI Z.87.1 1989

standard or European

Standard EN166.[1][5]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene), a

Nomex® laboratory coat, long

pants, and closed-toe, closed-

heel shoes.[5][6]

Gloves should be inspected

before each use and changed

immediately upon contact with

the chemical.[5] Clothing made

of polyester or acrylic should

be avoided.[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

[7] Use should follow OSHA

respirator regulations (29 CFR

1910.134) or European

Standard EN 149.[1]

Safe Handling and Storage
Proper handling and storage are crucial to prevent exposure and accidents.

Operational Plan:

Ventilation: Always handle 4-Fluoro-3-nitrotoluene in a well-ventilated area or under a

chemical fume hood.[1][7]

Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[1] Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[1][2]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat,

drink, or smoke in the work area.[1][2][3]
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Ignition Sources: Keep the substance away from open flames, hot surfaces, and other

sources of ignition.[8]

Spill Management: In case of a spill, soak up the material with an inert absorbent material

and place it in suitable, closed containers for disposal.[1]

Storage Plan:

Store in a dry, cool, and well-ventilated place.[1][8]

Keep containers tightly closed.[1][8]

Store locked up.[1][2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][2] If the person

feels unwell, call a POISON CENTER or doctor.

[1]

Skin Contact

Take off contaminated clothing immediately.[2]

Wash the affected area with plenty of soap and

water.[1][2] If skin irritation occurs, get medical

advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1][2] Remove contact lenses if present and

easy to do. Continue rinsing.[1][2] If eye irritation

persists, get medical advice.[1]

Ingestion
Rinse mouth.[1] Call a POISON CENTER or

doctor if you feel unwell.[1][3]
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Dispose of 4-Fluoro-3-nitrotoluene and its container in accordance with all applicable local,

state, and federal regulations. The material should be disposed of at an approved waste

disposal plant.[1][2][3] Do not release the chemical into the environment.[8]
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Caption: Workflow for the safe handling of 4-Fluoro-3-nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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